Cas no 1261920-48-2 (5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid)

• Product Name: 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid
• CAS No: 1261920-48-2
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• MDL: MFCD18318424
• CID: 2763541
• PubChem ID: 53224355
• Update Time: 2025-11-02

5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-(3,5-DICARBOXYPHENYL)ISONICOTINIC ACID
• MFCD18318424
• 2-Amino-5-(3,5-dicarboxyphenyl)isonicotinic acid, 95%
• DTXSID80688284
• 1261920-48-2
• 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid

• MDL： MFCD18318424
• Inchi： 1S/C14H10N2O6/c15-11-4-9(14(21)22)10(5-16-11)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key： HVERXXVCKXFEJI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=CC=1C1C=C(C(=O)O)C=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 302.05388604Da
• Monoisotopic Mass: 302.05388604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 151Ų

Additional information on 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid

5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic Acid (CAS 1261920-48-2): A Versatile Building Block for Advanced Materials

In the realm of specialty chemicals and pharmaceutical intermediates, 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid (CAS 1261920-48-2) has emerged as a compound of significant interest. This multifunctional aromatic acid combines the structural features of pyridine and benzene rings with strategically positioned amino and carboxyl groups, making it a valuable precursor for various applications in material science and drug development.

The molecular structure of 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid features three carboxylic acid groups and one primary amine group, offering multiple sites for chemical modification. This unique arrangement has captured the attention of researchers working on metal-organic frameworks (MOFs), a rapidly growing field in materials chemistry. The compound's ability to form coordination bonds with various metal ions makes it particularly valuable for designing porous materials with applications in gas storage, separation technologies, and catalysis.

Recent studies highlight the potential of CAS 1261920-48-2 in the development of biodegradable polymers. The presence of both amino and carboxyl functionalities allows for polymerization through multiple mechanisms, including polycondensation reactions. This aligns with current industry trends toward sustainable materials and green chemistry initiatives, addressing growing environmental concerns about traditional plastics.

In pharmaceutical applications, the pyridine-benzene hybrid structure of this compound serves as an excellent scaffold for drug discovery. Medicinal chemists are particularly interested in its potential as a building block for kinase inhibitors, a class of therapeutics showing promise in cancer treatment and inflammatory diseases. The compound's water solubility (enhanced by its multiple polar groups) and structural rigidity make it attractive for rational drug design approaches.

The synthesis of 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, reducing reaction times and increasing yields. These technological developments are particularly relevant given the current focus on process intensification in chemical manufacturing.

Analytical characterization of CAS 1261920-48-2 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's purity is crucial for its applications, especially in pharmaceutical contexts where stringent quality standards apply. Recent publications have described improved analytical methods for quantifying impurities in batches of this material, reflecting the growing demand for high-purity specialty chemicals.

From a commercial perspective, 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid occupies a niche but growing market segment. Suppliers typically offer this compound in research quantities, with prices reflecting its specialized nature and the complexity of its synthesis. The compound's market potential is closely tied to developments in advanced materials and targeted therapeutics, both areas experiencing significant research investment.

Storage and handling of CAS 1261920-48-2 require standard precautions for organic acids. The compound should be kept in a cool, dry environment, protected from moisture due to its hygroscopic nature. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this material, including the use of personal protective equipment.

Looking forward, the applications of 5-(6-Amino-4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid are expected to expand as researchers continue to explore its potential. Areas of particular interest include its use in molecular electronics, where its conjugated system and multiple functional groups could enable novel device architectures, and in bioconjugation chemistry, where its reactive sites offer opportunities for creating hybrid biomaterials.

The scientific literature reveals an increasing number of patents and publications featuring CAS 1261920-48-2, indicating growing recognition of its utility. As synthetic methodologies improve and applications diversify, this compound is poised to play an important role in the development of next-generation materials and pharmaceuticals, making it a subject worthy of attention for researchers and industry professionals alike.